Cas no 780788-08-1 (1-{5,6-diphenylfuro2,3-dpyrimidin-4-yl}-4-methylpiperidine)

• Product Name: 1-{5,6-diphenylfuro2,3-dpyrimidin-4-yl}-4-methylpiperidine
• CAS No: 780788-08-1
• MF: C₂₄H₂₃N₃O
• MW: 369.458925485611
• CID: 6576128
• Update Time: 2025-10-28

1-{5,6-diphenylfuro2,3-dpyrimidin-4-yl}-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-{5,6-diphenylfuro2,3-dpyrimidin-4-yl}-4-methylpiperidine
• 4-(4-methylpiperidin-1-yl)-5,6-diphenylfuro[2,3-d]pyrimidine

• Inchi： 1S/C24H23N3O/c1-17-12-14-27(15-13-17)23-21-20(18-8-4-2-5-9-18)22(19-10-6-3-7-11-19)28-24(21)26-16-25-23/h2-11,16-17H,12-15H2,1H3
• InChI Key： KQRSQQSZNGEWQX-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCC(C)CC2)C2C(C3=CC=CC=C3)=C(C3=CC=CC=C3)OC=2N=1

Additional information on 1-{5,6-diphenylfuro2,3-dpyrimidin-4-yl}-4-methylpiperidine

Professional Introduction to Compound with CAS No. 780788-08-1 and Product Name: 1-{5,6-diphenylfuro[2,3-d]pyrimidin-4-yl}-4-methylpiperidine

The compound with the CAS number 780788-08-1 and the product name 1-{5,6-diphenylfuro[2,3-d]pyrimidin-4-yl}-4-methylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of fused rings and aromatic systems in its molecular framework suggests a high degree of chemical complexity, which is often associated with enhanced biological activity.

Recent research in the domain of diphenylfuro[2,3-d]pyrimidines has highlighted their utility as scaffolds for developing novel therapeutic agents. The 5,6-diphenylfuro[2,3-d]pyrimidin-4-yl moiety, a key structural feature of this compound, has been extensively studied for its ability to interact with biological targets. Studies have demonstrated that such heterocycles can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for the treatment of inflammatory diseases, cancer, and neurological disorders.

The 4-methylpiperidine substituent in the compound’s name further contributes to its pharmacological profile. Piperidine derivatives are well-known for their role as bioisosteres in drug design, often enhancing solubility and metabolic stability while maintaining or improving binding affinity to biological targets. The incorporation of a methyl group at the 4-position of the piperidine ring adds an additional layer of structural diversity, which can be exploited to fine-tune the compound’s pharmacokinetic properties.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 1-{5,6-diphenylfuro[2,3-d]pyrimidin-4-yl}-4-methylpiperidine aligns with the growing trend toward rational drug design. Advanced computational methods and high-throughput screening techniques have enabled researchers to rapidly identify and optimize molecular structures with desired biological activities. The compound’s unique structural features make it a valuable tool for exploring new therapeutic pathways and may serve as a lead compound in the development of next-generation pharmaceuticals.

One particularly intriguing aspect of this molecule is its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinase inhibitors have become increasingly important in the treatment of cancers and inflammatory diseases due to their ability to disrupt aberrant signaling cascades that drive pathological processes. The diphenylfuro[2,3-d]pyrimidin-4-yl core has been shown to mimic natural substrates or inhibitors of these enzymes, thereby blocking their activity and restoring normal cellular function.

Moreover, the aromatic system present in the 5,6-diphenylfuro[2,3-d]pyrimidin-4-yl moiety suggests that this compound may exhibit favorable interactions with biomolecules through π-stacking or other non-covalent forces. Such interactions are crucial for achieving high binding affinity and selectivity in drug design. Additionally, the presence of multiple aromatic rings can enhance photophysical properties, which may be relevant for applications in photodynamic therapy or imaging techniques.

Recent studies have also explored the metabolic stability and bioavailability of 1-{5,6-diphenylfuro[2,3-d]pyrimidin-4-yl}-4-methylpiperidine using in vitro and in vivo models. These investigations have provided insights into how structural modifications can influence pharmacokinetic profiles. For instance, the methyl group at the 4-position of the piperidine ring may contribute to reduced metabolic clearance by stabilizing certain conformations or by interfering with enzymatic degradation pathways.

The compound’s potential as an anti-inflammatory agent is another area of interest. Inflammatory diseases are characterized by excessive activation of immune responses and subsequent tissue damage. By targeting key enzymes or receptors involved in inflammation, such as cyclooxygenases (COX) or lipoxygenases (LOX), this molecule may offer a novel approach to managing conditions like rheumatoid arthritis or inflammatory bowel disease. Preliminary studies suggest that derivatives of diphenylfuro[2,3-d]pyrimidines can modulate inflammatory pathways effectively.

In conclusion,1-{5,6-diphenylfuro[2,3-d]pyrimidin-4-yl}-4-methylpiperidine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with its potential biological activities make it a valuable asset in the quest for new therapeutic agents. As our understanding of molecular interactions continues to evolve，this compound will likely play a significant role in advancing treatments for a variety of diseases.